3-[(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-ylthio)methyl]-1,2,3-benzotriazin-4(3H)-one

• IUPAC Name: 3-(5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-ylsulfanylmethyl)-1,2,3-benzotriazin-4-one
• InChI: InChI=1S/C18H15N5OS2/c24-18-11-5-1-3-7-13(11)21-22-23(18)10-25-16-15-12-6-2-4-8-14(12)26-17(15)20-9-19-16/h1,3,5,7,9H,2,4,6,8,10H2
• InChI Key: JJPYHPARLICBCN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=CN=C3SCN4C(=O)C5=CC=CC=C5N=N4
• Molecular Formula: C18H15N5OS2
• Molecular Weight: 381.5 g/mol

Description

The compound “3-[(5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4-ylthio)methyl]-1,2,3-benzotriazin-4(3H)-one” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of similar compounds, such as 7-methyl-5,6,7,8-tetrahydro benzothieno [2,3-d]pyrimidin-4 [3H]one, has been characterized using X-ray crystallography. The compound crystallizes in the monoclinic space group P2_1/c.

Scientific Research Applications

Synthesis Techniques

The compound and its derivatives have been synthesized through various techniques, showcasing the chemical versatility and potential for creating compounds with significant biological activities. For instance, one study describes a facile one-pot synthesis technique for hexahydro-[1]benzothieno[2',3':4,5]pyrimido[1,2-b][1,2,4,5]tetrazin-6-ones, starting from 2,3,5,6,7,8-hexahydro-3-amino-2-thioxo[1]benzothieno[2,3-d]-pyrimidin-4(1H)-one derivatives (Abdallah, 2002). Another example includes the development of tetrahydrobenzothieno[2,3-d]pyrimidine and tetrahydrobenzothienotriazolopyrimidine derivatives as potential antimicrobial agents, demonstrating the structural diversity of these compounds (Soliman et al., 2009).

Biological Activities

Several studies have explored the biological activities of these derivatives. For instance, derivatives of thiophene and N-substituted thieno[3,2-d]pyrimidine have been investigated for their potent antitumor and antibacterial agents, with some compounds showing higher activity than standard drugs against various cancer cell lines (Hafez et al., 2017). Furthermore, the synthesis of derivatives of Pyrido[4,3-d]pyrimidin-4(3H)-one via an Iminophosphorane showcases the chemical innovations in creating compounds with potential application in medicinal chemistry (Liu et al., 2006).

Antiparasitic and Antitrichinnellosis Activity

Compounds containing the benzothieno[2,3-d]pyrimidin-4(3H)-ones structure have shown significant antiparasitic and antitrichinnellosis activities. A study on thieno[2,3-d]pyrimidin-4(3H)-ones containing benzimidazole rings demonstrated notable efficacy against Trichinella spiralis, suggesting potential for the treatment of parasitic infections (Mavrova et al., 2010).